1. Home
  2. Product
  3. Main Products
  4. (+/-)-18-HYDROXY-5Z,8Z,11Z,14Z,16E-EICOSAPENTAENOIC ACID
(+/-)-18-HYDROXY-5Z,8Z,11Z,14Z,16E-EICOSAPENTAENOIC ACID (+/-)-18-HYDROXY-5Z,8Z,11Z,14Z,16E-EICOSAPENTAENOIC ACID 18-HEPE is a hydroxyicosapentaenoic acid that consists of 5Z,8Z,11Z,14Z,16E-icosapentaenoic acid with the hydroxy group located at position 18. It has a role as a human xenobiotic metabolite. It is a conjugate acid of a 18-HEPE(1-).
Brand Name: Vulcanchem
CAS No.: 141110-17-0
VCID: VC0124081
InChI: InChI=1S/C20H30O3/c1-2-19(21)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20(22)23/h4-7,10-13,15,17,19,21H,2-3,8-9,14,16,18H2,1H3,(H,22,23)/b6-4-,7-5-,12-10-,13-11-,17-15+
SMILES: CCC(C=CC=CCC=CCC=CCC=CCCCC(=O)O)O
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol

(+/-)-18-HYDROXY-5Z,8Z,11Z,14Z,16E-EICOSAPENTAENOIC ACID

CAS No.: 141110-17-0

Main Products

VCID: VC0124081

Molecular Formula: C20H30O3

Molecular Weight: 318.4 g/mol

(+/-)-18-HYDROXY-5Z,8Z,11Z,14Z,16E-EICOSAPENTAENOIC ACID - 141110-17-0

CAS No. 141110-17-0
Product Name (+/-)-18-HYDROXY-5Z,8Z,11Z,14Z,16E-EICOSAPENTAENOIC ACID
Molecular Formula C20H30O3
Molecular Weight 318.4 g/mol
IUPAC Name (5Z,8Z,11Z,14Z,16E)-18-hydroxyicosa-5,8,11,14,16-pentaenoic acid
Standard InChI InChI=1S/C20H30O3/c1-2-19(21)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20(22)23/h4-7,10-13,15,17,19,21H,2-3,8-9,14,16,18H2,1H3,(H,22,23)/b6-4-,7-5-,12-10-,13-11-,17-15+
Standard InChIKey LRWYBGFSVUBWMO-UXNZXXPISA-N
Isomeric SMILES CCC(/C=C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O)O
SMILES CCC(C=CC=CCC=CCC=CCC=CCCCC(=O)O)O
Canonical SMILES CCC(C=CC=CCC=CCC=CCC=CCCCC(=O)O)O
Appearance Assay:≥97%A solution in ethanol
Description 18-HEPE is a hydroxyicosapentaenoic acid that consists of 5Z,8Z,11Z,14Z,16E-icosapentaenoic acid with the hydroxy group located at position 18. It has a role as a human xenobiotic metabolite. It is a conjugate acid of a 18-HEPE(1-).
Synonyms (±)-18-hydroxy-5Z,8Z,11Z,14Z,16E-eicosapentaenoic acid
PubChem Compound 16061132
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19